Cas no 1956437-88-9 ((R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate)

• Product Name: (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate
• CAS No: 1956437-88-9
• MF: C₁₆H₂₅N₅O₅
• MW: 367.400203466415
• CID: 4917946
• Update Time: 2025-10-28

(R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate
• (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate

• Inchi： 1S/C16H25N5O5/c1-15(2,3)26-14(23)18-16(4)6-7-20(10-11(22)8-16)13-12(21(24)25)9-17-19(13)5/h9H,6-8,10H2,1-5H3,(H,18,23)/t16-/m1/s1
• InChI Key： IXXFCCKZWNEHOE-MRXNPFEDSA-N
• SMILES： O=C1CN(C2=C(C=NN2C)[N+](=O)[O-])CC[C@](C)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 572
• XLogP3: 1.4
• Topological Polar Surface Area: 122

Additional information on (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate

Comprehensive Guide to (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate (CAS No. 1956437-88-9)

(R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate (CAS No. 1956437-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of azepane derivatives, which are known for their versatile applications in drug discovery and development. The unique structural features of this molecule, including the nitro-pyrazole and carbamate moieties, make it a valuable intermediate in the synthesis of bioactive molecules.

The molecular formula of (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate is C₁₇H₂₇N₅O₅, with a molecular weight of approximately 381.43 g/mol. Its stereochemistry (R-configuration) plays a crucial role in its biological activity, making it a subject of interest for researchers focusing on chiral synthesis and asymmetric catalysis. The presence of the tert-butyl carbamate group enhances its stability, which is advantageous for storage and handling in laboratory settings.

One of the most prominent applications of (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate is in the field of medicinal chemistry. Researchers are exploring its potential as a building block for protease inhibitors and kinase modulators, which are critical in the treatment of diseases such as cancer and inflammatory disorders. The nitro-pyrazole moiety, in particular, is known for its electron-withdrawing properties, which can influence the binding affinity of the compound to biological targets.

In recent years, the demand for chiral intermediates like (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate has surged due to the growing emphasis on enantioselective synthesis in the pharmaceutical industry. This trend aligns with the broader shift toward green chemistry and sustainable practices, as chiral compounds often reduce the need for wasteful racemic separations. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for modern laboratories.

Another area of interest is the compound's role in peptide mimetics and macrocyclic drug design. The azepane ring provides conformational rigidity, which is beneficial for mimicking peptide structures and improving metabolic stability. This has led to its use in the development of next-generation therapeutics, particularly in oncology and neurology. Researchers are also investigating its potential as a covalent inhibitor, leveraging the reactivity of the nitro group for targeted drug delivery.

From a commercial perspective, (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its price varies depending on purity and scale, but it is generally considered a high-value intermediate due to its niche applications. The compound is typically stored under inert conditions to preserve its integrity, and suppliers often provide detailed analytical data (e.g., NMR, HPLC) to ensure quality.

For researchers working with (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate, it is essential to follow standard laboratory safety protocols. While the compound is not classified as hazardous under most regulatory frameworks, proper handling of organic solvents and protective equipment is recommended. Its solubility in common organic solvents (e.g., DMSO, methanol) facilitates its use in various synthetic protocols.

In summary, (R)-Tert-Butyl (4-methyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)-6-oxoazepan-4-yl)carbamate (CAS No. 1956437-88-9) represents a versatile and valuable tool for chemists and pharmacologists. Its unique structure and functional groups enable diverse applications, from drug discovery to material science. As the demand for chiral building blocks and bioactive intermediates continues to rise, this compound is poised to play an increasingly important role in cutting-edge research.